Cas no 2228422-57-7 (1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228422-57-7
• MF: C₁₁H₁₈F₂O₂
• MW: 220.256230831146
• CID: 5750032
• PubChem ID: 165837578
• Update Time: 2023-11-14

1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228422-57-7
• EN300-1957999
• 1-butyl-4,4-difluorocyclohexane-1-carboxylic acid
• 1-Butyl-4,4-difluorocyclohexane-1-carboxylic acid

• Inchi： 1S/C11H18F2O2/c1-2-3-4-10(9(14)15)5-7-11(12,13)8-6-10/h2-8H2,1H3,(H,14,15)
• InChI Key： NFGIPZVLYFUKNM-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CCCC)CC1)F

Computed Properties

• Exact Mass: 220.12748614g/mol
• Monoisotopic Mass: 220.12748614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų